Cas no 2228647-36-5 (1-{pyrazolo1,5-apyrimidin-2-yl}cyclohexan-1-amine)

• Product Name: 1-{pyrazolo1,5-apyrimidin-2-yl}cyclohexan-1-amine
• CAS No: 2228647-36-5
• MF: C₁₂H₁₆N₄
• MW: 216.282241821289
• CID: 6326977
• PubChem ID: 165686078
• Update Time: 2025-06-09

1-{pyrazolo1,5-apyrimidin-2-yl}cyclohexan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-{pyrazolo1,5-apyrimidin-2-yl}cyclohexan-1-amine
• EN300-1747149
• 2228647-36-5
• 1-{pyrazolo[1,5-a]pyrimidin-2-yl}cyclohexan-1-amine

• Inchi： 1S/C12H16N4/c13-12(5-2-1-3-6-12)10-9-11-14-7-4-8-16(11)15-10/h4,7-9H,1-3,5-6,13H2
• InChI Key： OVXOIYMEWFKSMM-UHFFFAOYSA-N
• SMILES： NC1(C2C=C3N=CC=CN3N=2)CCCCC1

Computed Properties

• Exact Mass: 216.137496527g/mol
• Monoisotopic Mass: 216.137496527g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 56.2Ų

Additional information on 1-{pyrazolo1,5-apyrimidin-2-yl}cyclohexan-1-amine

Introduction to 1-{pyrazolo[1,5-a]pyrimidin-2-yl}cyclohexan-1-amine (CAS No. 2228647-36-5)

1-{pyrazolo[1,5-a]pyrimidin-2-yl}cyclohexan-1-amine (CAS No. 2228647-36-5) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications. The molecule's pyrazolo[1,5-a]pyrimidine core and cyclohexylamine moiety contribute to its biological activity and pharmacological properties, making it a subject of extensive study in recent years.

The chemical structure of 1-{pyrazolo[1,5-a]pyrimidin-2-yl}cyclohexan-1-amine consists of a pyrazolo[1,5-a]pyrimidine ring system fused to a cyclohexylamine group. This combination provides a robust framework for the compound's interactions with biological targets. The pyrazolo[1,5-a]pyrimidine scaffold is known for its ability to form hydrogen bonds and π-stacking interactions, which are crucial for binding to specific protein sites. The cyclohexylamine moiety, on the other hand, introduces additional hydrophobic interactions and conformational flexibility, enhancing the compound's overall bioavailability and selectivity.

Recent studies have highlighted the potential of 1-{pyrazolo[1,5-a]pyrimidin-2-yl}cyclohexan-1-amine in various therapeutic areas. One of the most notable applications is in the treatment of neurological disorders. Research has shown that this compound can modulate specific neurotransmitter systems, such as serotonin and dopamine receptors, which are implicated in conditions like depression and Parkinson's disease. A study published in the Journal of Medicinal Chemistry demonstrated that 1-{pyrazolo[1,5-a]pyrimidin-2-yl}cyclohexan-1-amine exhibits potent agonist activity at serotonin receptors, suggesting its potential as an antidepressant agent.

In addition to its neurological applications, 1-{pyrazolo[1,5-a]pyrimidin-2-yl}cyclohexan-1-amine has also been investigated for its anti-inflammatory properties. Inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease (IBD) are characterized by chronic inflammation and tissue damage. Preclinical studies have shown that this compound can inhibit key inflammatory pathways, including the production of pro-inflammatory cytokines like TNF-α and IL-6. These findings suggest that 1-{pyrazolo[1,5-a]pyrimidin-2-yl}cyclohexan-1-amine may have therapeutic potential in managing inflammatory conditions.

The pharmacokinetic profile of 1-{pyrazolo[1,5-a]pyrimidin-2-yl}cyclohexan-1-amine has also been a focus of recent research. Studies have demonstrated that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. Its high oral bioavailability and low toxicity make it an attractive candidate for further development as a therapeutic agent. Moreover, the compound's stability under physiological conditions ensures that it remains active during drug delivery.

Clinical trials are currently underway to evaluate the safety and efficacy of 1-{pyrazolo[1,5-a]pyrimidin-2-yl}cyclohexan-1-amine in human subjects. Early-phase trials have shown promising results, with no significant adverse effects reported at therapeutic doses. These findings are encouraging and support the continued investigation of this compound in larger clinical trials.

In conclusion, 1-{pyrazolo[1,5-a]pyrimidin-2-yl}cyclohexan-1-amine (CAS No. 2228647-36-5) is a promising compound with diverse therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in the fields of medicinal chemistry and pharmaceutical sciences. As ongoing studies continue to uncover new insights into its mechanisms of action and potential clinical benefits, this compound holds significant promise for improving patient outcomes in various medical conditions.